Cas no 133891-36-8 (3-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic acid)

• Product Name: 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic acid
• CAS No: 133891-36-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 6404230
• PubChem ID: 43169998
• Update Time: 2025-05-20

3-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic acid
• 2-Propenoic acid, 3-(6-methylimidazo[2,1-b]thiazol-5-yl)-
• (e)-3-(6-Methylimidazo[2,1-b]thiazol-5-yl)acrylic acid
• 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid
• CS-0343782
• 3-(6-Methylimidazo[2,1-b]thiazol-5-yl)acrylic acid
• 133891-36-8
• EN300-1870742

• Inchi： 1S/C9H8N2O2S/c1-6-7(2-3-8(12)13)11-4-5-14-9(11)10-6/h2-5H,1H3,(H,12,13)
• InChI Key： YRDVZTQNUFRRFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1N2C=CSC2=NC=1C

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}prop-2-enoic acid

Professional Introduction to 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic Acid (CAS No. 133891-36-8)

3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid, identified by its CAS number 133891-36-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its utility in various research applications. The presence of both imidazole and thiazole rings in its framework suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

The compound’s molecular structure consists of a prop-2-enoic acid moiety linked to a substituted imidazo[2,1-b][1,3]thiazole ring. The substitution at the 6-position of the imidazo[2,1-b][1,3]thiazole ring with a methyl group introduces additional functionalization possibilities, making it a versatile scaffold for medicinal chemistry modifications. This structural feature allows for interactions with biological targets that may not be accessible with simpler aromatic or heterocyclic compounds.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazo[2,1-b][1,3]thiazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The specific substitution pattern in 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid positions it as a promising candidate for further investigation in these areas. Researchers have been particularly keen on understanding how the prop-2-enoic acid side chain influences the compound’s bioactivity and pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery. The combination of the imidazo[2,1-b][1,3]thiazole core with the propenoic acid group creates multiple sites for chemical modification. This flexibility allows chemists to explore various synthetic pathways aimed at optimizing biological activity while minimizing toxicity. For instance, modifications at the double bond of the propenoic acid or at the nitrogen atoms of the heterocyclic rings could lead to enhanced binding affinity to target proteins.

The biological activity of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid has been preliminarily assessed in several in vitro assays. Studies have indicated that derivatives of this class exhibit inhibitory effects on certain kinases involved in cancer progression. The methyl group at the 6-position of the imidazo[2,1-b][1,3]thiazole ring appears to play a crucial role in modulating these interactions. Further research is needed to fully elucidate the mechanism of action and to identify potential off-target effects.

In addition to its anticancer potential, this compound has shown promise in other therapeutic contexts. For example, preliminary data suggest that it may have antimicrobial properties against resistant bacterial strains. The structural features that contribute to its bioactivity make it an attractive candidate for developing novel antibiotics or antifungals. The ability to modify different parts of its molecular structure allows researchers to fine-tune its spectrum of activity and improve its pharmacological properties.

The synthesis of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid presents both challenges and opportunities for organic chemists. The construction of the imidazo[2,1-b][1,3]thiazole core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic systems more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling this type of molecule.

The development of new synthetic routes not only facilitates access to this compound but also provides insights into its structural complexity. Understanding how different functional groups interact within the molecule can inform future design strategies for related compounds with enhanced biological activity. Collaborative efforts between synthetic chemists and biochemists are essential for translating laboratory discoveries into viable therapeutic options.

The future directions for research on 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid include both computational modeling and experimental validation. Computational studies can help predict how this compound interacts with biological targets at the molecular level. These predictions can then be tested through experimental techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Such approaches provide a comprehensive understanding of its binding mode and mechanism of action.

In conclusion, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}prop-2-enoic acid (CAS No. 133891-36-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of its biological activities and synthetic pathways continues to grow, so too will its importance in drug discovery efforts worldwide.